Cas no 51233-80-8 (2,6-Dimethylphenylpropionate)

2,6-Dimethylphenylpropionate structure
Product Name:2,6-Dimethylphenylpropionate
CAS No:51233-80-8
Molecular Formula:C11H14O2
Molecular Weight:178.227663516998
CID:362889
2,6-Dimethylphenylpropionate Properties
Names and Identifiers
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- 2,6-Dimethylphenylpropionate
- Phenol, 2,6-dimethyl-, propanoate
-
- InChIKey: SFJHGDUKQUAGAD-UHFFFAOYSA-N
- Inchi: 1S/C11H14O2/c1-4-10(12)13-11-8(2)6-5-7-9(11)3/h5-7H,4H2,1-3H3
- SMILES: C1(OC(=O)CC)=C(C)C=CC=C1C
Computed Properties
- Exact Mass: 196.10998
Experimental Properties
- PSA: 57.53
- Boiling Point: 78-80°C under H.V.
2,6-Dimethylphenylpropionate Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
TRC | D477020-1g |
2,6-Dimethylphenylpropionate |
51233-80-8 | 1g |
$ 133.00 | 2023-09-07 |
2,6-Dimethylphenylpropionate Related Literature
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Olivier Germay,Naresh Kumar,Christopher G. Moore,Eric J. Thomas Org. Biomol. Chem. 2012 10 9709
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2. Stereoselective thermal reactions between (E)-1-alkoxymethoxybut-2-enyl-(tributyl)stannanes and aldehydesAndrew J. Pratt,Eric J. Thomas J. Chem. Soc. Perkin Trans. 1 1989 1521
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3. Stereocontrolled synthesis of E-homoallylic sulfides with 1,4,5 related chiral centres using the [2,3] sigmatropic rearrangement of sulfonium ylidesRichard C. Hartley,Ian C. Richards,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1996 359
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4. Asymmetric aldol reactions of achiral 2-phenylsulfanyl aldehydes with small- and medium-sized carbocyclic rings: the synthesis of homochiral spirocyclic lactones, pyrrolidines and tetrahydrofuransKelly Chibale,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1995 2411
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5. Stereochemically controlled synthesis of 1,8-dioxaspiro[4.5]decanes and 1-oxa-8-thiaspiro[4.5]decanes by phenylsulfanyl migrationJason Eames,David J. Fox,Maria A. de las Heras,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2000 1903
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6. Scope and limitations of the [1,2]-alkylsulfanyl (SMe, SEt and SCH2Ph) and sulfanyl (SH) migration in the stereospecific synthesis of substituted tetrahydrofuransJason Eames,Nikolai Kuhnert,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2001 138
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7. Transformation of cyclic α-phenylthio aldehydes by stereoselective aldol reactions and phenylthio migration into spirocyclic lactones and ethers, and E-allylic alcohols with 1,4-related chiral centresVarinder K. Aggarwal,Iain Coldham,Sara McIntyre,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1991 451
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8. Stereospecific phenylthio migrations in the synthesis of spirocyclic lactones and ethers from N-methyl-4-piperidone and quinuclidin-3-oneIain Coldham,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1992 2303
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9. Stereochemical control in the synthesis of tetrahydrofurans by cyclisation of diols with [1,2]-phenylsulfanyl migrationVarinder K. Aggarwal,Jason Eames,María-Jesús Villa,Sara McIntyre,Francis H. Sansbury,Stuart Warren J. Chem. Soc. Perkin Trans. 1 2000 533
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10. Kinetic resolution in asymmetric anti aldol reactions of branched and straight chain racemic 2-phenylsulfanyl aldehydes: asymmetric synthesis of cyclic ethers and lactones by phenylsulfanyl migrationKelly Chibale,Stuart Warren J. Chem. Soc. Perkin Trans. 1 1996 1935
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